(5Z)-5-{[5-(4-acetylphenyl)furan-2-yl]methylidene}-2-(4-butoxyphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C27H23N3O4S
• Molecular Weight: 485.6 g/mol
• IUPAC Name: (5Z)-5-[[5-(4-acetylphenyl)furan-2-yl]methylidene]-2-(4-butoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C27H23N3O4S/c1-3-4-15-33-21-11-9-20(10-12-21)25-28-27-30(29-25)26(32)24(35-27)16-22-13-14-23(34-22)19-7-5-18(6-8-19)17(2)31/h5-14,16H,3-4,15H2,1-2H3/b24-16-
• Standard InChI Key: JLEUVQHPRHTCHC-JLPGSUDCSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/C4=CC=C(O4)C5=CC=C(C=C5)C(=O)C)/SC3=N2
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=CC4=CC=C(O4)C5=CC=C(C=C5)C(=O)C)SC3=N2

Introduction

The compound (5Z)-5-{[5-(4-acetylphenyl)furan-2-yl]methylidene}-2-(4-butoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one is a complex organic molecule belonging to the class of heterocyclic compounds. It integrates multiple functional groups, including a furan ring, thiazole, and triazole moieties, which contribute to its unique chemical properties and biological activities. This compound is notable for its intricate structure and potential applications in various scientific fields, particularly in medicinal chemistry.

Synthesis

The synthesis of (5Z)-5-{[5-(4-acetylphenyl)furan-2-yl]methylidene}-2-(4-butoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one typically involves a multi-step organic synthesis process. Although specific synthesis pathways are not detailed in the available literature, compounds of similar structures often involve reactions such as cyclocondensation and the use of various organic intermediates.

Biological Activities

Heterocyclic compounds like (5Z)-5-{[5-(4-acetylphenyl)furan-2-yl]methylidene}-2-(4-butoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one are often investigated for their pharmacological properties, including antimicrobial, anti-inflammatory, and antioxidant activities. Specifically, compounds with thiazolo[3,2-b]triazole scaffolds have shown potent anticancer activity in various studies.